Cas no 64371-34-2 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-)

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]- structure
64371-34-2 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-
CAS No:64371-34-2
MF:C22H18N4O14P2S2
MW:688.474244594574
CID:512411
Update Time:2026-04-29

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(3-phosphonophenyl)diazenyl]-
    • 4,5-dioxo-3,6-bis[(3-phosphonophenyl)hydrazinylidene]naphthalene-2,7-disulfonic acid
    • 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[(3-phosphonophenyl)azo]- (9CI)
    • MetaphosphonazoIII
    • m-Phosphonazo III

Computed Properties

  • Exact Mass: 687.97374

Experimental Properties

  • PSA: 313.7
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